Cas no 116203-86-2 (2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI))

• Product Name: 2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI)
• CAS No: 116203-86-2
• MF: C₄H₁₀N₂O₂
• MW: 123.165209293365
• CID: 187429
• PubChem ID: 146626
• Update Time: 2025-04-19

2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI)
• N-(1,1-dideuterio-2-hydroxypropyl)-N-methylnitrous amide
• N-Nitroso-N-methyl-D3-N-(2-oxopropyl-1-D2)amine
• 116203-86-2
• N-(1,1-dideuterio-2-hydroxypropyl)-N-(trideuteriomethyl)nitrous amide
• DTXSID20921965
• N-[2-Hydroxy(1,1-~2~H_2_)propyl]-N-(~2~H_3_)methylnitrous amide

• Inchi： 1S/C4H10N2O2/c1-4(7)3-6(2)5-8/h4,7H,3H2,1-2H3/i2D3,3D2
• InChI Key： SJPQUECDNWANFT-PDWRLMEDSA-N
• SMILES： OC(C)C([2H])([2H])N(C([2H])([2H])[2H])N=O

Computed Properties

• Exact Mass: 128.137
• Monoisotopic Mass: 120.087
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.17
• Boiling Point: 262.4°C at 760 mmHg
• Flash Point: 112.5°C
• Refractive Index: 1.47
• PSA: 52.9